Cas no 88800-93-5 (1H-Indenol,ethyl-2,3-dihydro- (9CI))

• Product Name: 1H-Indenol,ethyl-2,3-dihydro- (9CI)
• CAS No: 88800-93-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 721318
• PubChem ID: 3021344
• Update Time: 2025-04-19

1H-Indenol,ethyl-2,3-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indenol,ethyl-2,3-dihydro- (9CI)
• 1-ethyl-2,3-dihydroinden-1-ol
• ethylindanol
• DTXSID801008455
• SCHEMBL15894662
• EINECS 289-448-8
• SCHEMBL17295965
• NS00065332
• AKOS009996124
• 1-Ethyl-2,3-dihydro-1H-inden-1-ol
• 88800-93-5

• Inchi： 1S/C11H14O/c1-2-11(12)8-7-9-5-3-4-6-10(9)11/h3-6,12H,2,7-8H2,1H3
• InChI Key： ORIMZVQZPYTJKI-UHFFFAOYSA-N
• SMILES： OC1(CC)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 162.104
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 263.8°C at 760 mmHg
• Flash Point: 100.2°C
• Refractive Index: 1.563

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes